Electrochemical synthesis of 1,2,4-oxadiazoles from amidoximes through dehydrogenative cyclization†

Organic & Biomolecular Chemistry Pub Date: 2021-11-25 DOI: 10.1039/D1OB02040D

Abstract

A convenient and efficient method for the generation of the iminoxy radical through anodic oxidation was developed for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles from N-benzyl amidoximes. The transformation proceeds through 1.5-Hydrogen Atom Transfer (1,5-HAT) and intramolecular cyclization. The process features simple operation, mild conditions, broad substrate scope and high functional group compatibility, and provides a facile and practical way for the preparation of 1,2,4-oxadiazoles.

Graphical abstract: Electrochemical synthesis of 1,2,4-oxadiazoles from amidoximes through dehydrogenative cyclization
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